Cas no 2138086-73-2 (5-(furan-3-yl)-2,3-dimethylaniline)

• Product Name: 5-(furan-3-yl)-2,3-dimethylaniline
• CAS No: 2138086-73-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6114473
• PubChem ID: 165848861
• Update Time: 2025-06-14

5-(furan-3-yl)-2,3-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(furan-3-yl)-2,3-dimethylaniline
• 2138086-73-2
• EN300-1142530

• Inchi： 1S/C12H13NO/c1-8-5-11(6-12(13)9(8)2)10-3-4-14-7-10/h3-7H,13H2,1-2H3
• InChI Key： HYQRCTWPNHSIOB-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=C(C(C)=C(C)C=1)N

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-(furan-3-yl)-2,3-dimethylaniline

Recent Advances in the Study of 5-(furan-3-yl)-2,3-dimethylaniline (CAS: 2138086-73-2) and Its Applications in Chemical Biology and Medicine

5-(furan-3-yl)-2,3-dimethylaniline (CAS: 2138086-73-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for various diseases. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's furan and aniline moieties contribute to its versatile reactivity, making it a valuable building block for the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(furan-3-yl)-2,3-dimethylaniline serves as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study reported that derivatives of this compound exhibited promising inhibitory activity against specific oncogenic targets, with IC50 values in the low micromolar range.

In addition to its role in cancer research, recent investigations have explored the antimicrobial properties of 5-(furan-3-yl)-2,3-dimethylaniline derivatives. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of analogs, some of which showed potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays.

From a pharmacological perspective, the metabolic stability and pharmacokinetic profile of 5-(furan-3-yl)-2,3-dimethylaniline have been subjects of recent investigation. A preclinical study conducted in 2023 revealed that the compound demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. This finding suggests its potential as a scaffold for developing orally bioavailable drugs, though further optimization may be required to improve its blood-brain barrier permeability for CNS-targeted applications.

The synthetic accessibility of 5-(furan-3-yl)-2,3-dimethylaniline has also been a focus of recent research. A 2024 paper in Organic Process Research & Development presented an improved, scalable synthesis route with a 78% overall yield, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, as it enables cost-effective production of the compound for further drug development efforts.

Looking forward, researchers are exploring the potential of 5-(furan-3-yl)-2,3-dimethylaniline in emerging areas such as targeted protein degradation and covalent inhibitor design. Preliminary results from ongoing studies suggest that appropriately functionalized derivatives of this compound may serve as effective warheads for proteolysis-targeting chimeras (PROTACs), opening new avenues for therapeutic intervention in previously undruggable targets.

In conclusion, 5-(furan-3-yl)-2,3-dimethylaniline (CAS: 2138086-73-2) represents a promising chemical scaffold with diverse applications in medicinal chemistry and drug discovery. Recent studies have expanded our understanding of its biological activities and synthetic utility, positioning it as a valuable tool for developing novel therapeutic agents. Further research is warranted to fully explore its potential and optimize its properties for specific clinical applications.